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Introduction

Methomyl-d3 is the deuterated form of Methomyl, a broad-spectrum carbamate insecticide.[1]
In analytical chemistry, particularly in quantitative analysis using gas chromatography-mass
spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), Methomyl-d3
serves as an ideal internal standard for the precise quantification of its non-labeled counterpart,
Methomyl.[2] Its utility stems from the principle of isotope dilution mass spectrometry, where the
near-identical physicochemical properties to the analyte ensure it behaves similarly during
sample preparation and analysis, while its distinct mass allows for separate detection.[3] This
guide provides a comprehensive overview of the chemical properties, structure, and key
analytical methodologies related to Methomyl-d3.

Chemical Properties and Structure

Methomyl-d3 is a white solid at room temperature.[2] The key physicochemical properties of
Methomyl-d3 are summarized in the table below, providing a consolidated reference for
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researchers.
Property Value Reference(s)
CAS Number 1398109-07-3 [2]

Formal Name

N-[[(methyl-d3-
amino)carbonyl]oxy]-

ethanimidothioic acid, methyl

ester
Molecular Formula CsH7D3N20:2S
Formula Weight 165.2 g/mol
Appearance Solid
Solubility Slightly soluble in Chloroform

and Methanol

Storage Temperature

-20°C

Purity (Deuteration)

>99% deuterated forms (di-ds)

CC(SC)=NOC(NC([2H])([2H])

SMILES
[2H])=0O
INChl=1S/C5H10N202S/c1-
InChl 4(10-3)7-9-5(8)6-2/h1-3H3,
(H,6,8)/i2D3
UHXUZOCRWCRNSJ-
InChlKey

BMSJAHLVSA-N

Below is a two-dimensional representation of the Methomyl-d3 chemical structure, highlighting

the position of the three deuterium atoms on the methylamino group.
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1. Sample Collection
(e.g., Vegetable Homogenate)

2. Internal Standard Spiking

(Add known amount of Methomyl-d3)

3. Extraction
(e.g., QUEChERS with Acetonitrile)

4. d-SPE Cleanup
(Remove Matrix Interferences)
5. LC Separation
(C18 Column)

6. MS/MS Detection
(MRM Mode)

7. Data Analysis
(Calculate Area Ratios)

8. Final Concentration

(Quantify Methomyl)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15562426/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-methomyl-d3-properties-structure-and-analytical-applications
https://www.benchchem.com/product/b15562426?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

1. pomais.com [pomais.com]

2. caymanchem.com [caymanchem.com]

3. benchchem.com [benchchem.com]

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to Methomyl-d3:
Properties, Structure, and Analytical Applications]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15562426/docs#an-in-depth-technical-
guide-to-methomyl-d3-properties-structure-and-analytical-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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